4-(benzoylamino)-N-(3,4-dimethylphenyl)benzamide
Overview
Description
4-(benzoylamino)-N-(3,4-dimethylphenyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is also known as N-(3,4-dimethylphenyl)-4-[(phenylcarbonyl)amino]benzamide or BDP-9066. This compound is a member of the benzamide class of compounds and is used in various scientific studies due to its unique properties.
Mechanism of Action
The mechanism of action of 4-(benzoylamino)-N-(3,4-dimethylphenyl)benzamide is not yet fully understood. However, it has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It has also been shown to inhibit the activity of certain enzymes involved in the progression of Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to inhibit the activity of enzymes involved in the progression of Alzheimer's disease. Additionally, it has been shown to have anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(benzoylamino)-N-(3,4-dimethylphenyl)benzamide in lab experiments is its potential as a drug candidate. It has been shown to possess antitumor properties and has been studied for its potential use in cancer treatment. Additionally, it has been studied for its potential use in treating Alzheimer's disease and other neurodegenerative disorders. One limitation of using this compound in lab experiments is that its mechanism of action is not yet fully understood.
Future Directions
There are several future directions for the study of 4-(benzoylamino)-N-(3,4-dimethylphenyl)benzamide. One potential direction is the further study of its potential as a drug candidate. It has been shown to possess antitumor properties and has been studied for its potential use in cancer treatment. Additionally, it has been studied for its potential use in treating Alzheimer's disease and other neurodegenerative disorders. Another potential direction is the further study of its mechanism of action. Understanding how this compound works could lead to the development of more effective treatments for various diseases. Finally, the potential use of this compound in other fields, such as agriculture or materials science, could also be explored.
Scientific Research Applications
The potential applications of 4-(benzoylamino)-N-(3,4-dimethylphenyl)benzamide in scientific research are vast. This compound has been studied extensively in the field of medicinal chemistry due to its potential as a drug candidate. It has been shown to possess antitumor properties and has been studied for its potential use in cancer treatment. Additionally, it has been studied for its potential use in treating Alzheimer's disease and other neurodegenerative disorders.
properties
IUPAC Name |
4-benzamido-N-(3,4-dimethylphenyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O2/c1-15-8-11-20(14-16(15)2)24-22(26)18-9-12-19(13-10-18)23-21(25)17-6-4-3-5-7-17/h3-14H,1-2H3,(H,23,25)(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONVRSFUVCNAVKV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.